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Compound of Interest

Compound Name: 3-Bromo-4-tert-butylbenzoic acid

Cat. No.: B189012

An In-Depth Technical Guide to the Molecular Weight of 3-Bromo-4-tert-butylbenzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of 3-Bromo-4-tert-
butylbenzoic acid, a compound of interest in synthetic organic chemistry and drug discovery.

Chemical Identity

» Systematic Name: 3-Bromo-4-tert-butylbenzoic acid
e CAS Number: 38473-89-1
e Molecular Formula: C11H13BrO2z[1][2][3][4]

Molecular Structure

The structural arrangement of 3-Bromo-4-tert-butylbenzoic acid, featuring a benzene ring
substituted with a carboxylic acid group, a bromine atom, and a tert-butyl group, is crucial for
understanding its chemical properties and reactivity.

Figure 1. Chemical structure of 3-Bromo-4-tert-butylbenzoic acid.

Calculation of Molecular Weight

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b189012?utm_src=pdf-interest
https://www.benchchem.com/product/b189012?utm_src=pdf-body
https://www.benchchem.com/product/b189012?utm_src=pdf-body
https://www.benchchem.com/product/b189012?utm_src=pdf-body
https://www.benchchem.com/product/b189012?utm_src=pdf-body
https://www.molbase.com/cas/38473-89-1.html
https://cymitquimica.com/cas/38473-89-1/
https://www.sun-shinechem.com/Details/3-Bromo-4-(tert-butyl)benzoic_acid/1178/38473-89-1.html
https://wap.guidechem.com/trade/3-bromo-4-tert-butylbenzoic-ac-id3292069.html
https://www.benchchem.com/product/b189012?utm_src=pdf-body
https://www.benchchem.com/product/b189012?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The molecular weight is determined by the sum of the atomic weights of its constituent atoms.
The standard atomic weights as provided by the International Union of Pure and Applied
Chemistry (IUPAC) are used for this calculation.

Atomic Weight of Constituent Elements

The following table summarizes the standard atomic weights of the elements present in 3-
Bromo-4-tert-butylbenzoic acid.

Standard Atomic Weight (

Element Symbol

g/mol )
Carbon C [12.0096, 12.0116][5]
Hydrogen H [1.00784, 1.00811][6]
Bromine Br [79.901, 79.907][7][8]
Oxygen o) [15.99903, 15.99977][9][10]

For routine calculations, conventional atomic weight values are often employed.

Conventional Atomic

Element Symbol .

Weight ( g/mol )
Carbon C 12.011
Hydrogen H 1.008[11]
Bromine Br 79.904[12]
Oxygen o] 15.999[9]

Molecular Weight Calculation

The molecular formula C11H13BrO: indicates the presence of 11 carbon atoms, 13 hydrogen
atoms, 1 bromine atom, and 2 oxygen atoms. The molecular weight is calculated as follows:
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Atomic Weight Total Weight (

Element Symbol Quantity

(g/mol) g/mol )
Carbon C 11 12.011 132.121
Hydrogen H 13 1.008 13.104
Bromine Br 1 79.904 79.904
Oxygen @) 2 15.999 31.998
Total 257.127

The calculated molecular weight of 3-Bromo-4-tert-butylbenzoic acid is 257.127 g/mol . This
value is consistent with commercially available data for this compound.[1][2]

Experimental Protocols

The determination of the molecular weight of a compound like 3-Bromo-4-tert-butylbenzoic
acid is typically achieved through mass spectrometry.

Mass Spectrometry Workflow
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Figure 2. A generalized workflow for determining molecular weight using mass spectrometry.
Protocol:

o Sample Preparation: A dilute solution of 3-Bromo-4-tert-butylbenzoic acid is prepared in a
suitable volatile solvent (e.g., methanol, acetonitrile).
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« lonization: The sample solution is introduced into the mass spectrometer where it is ionized.
Common techniques include Electrospray lonization (ESI) or Atmospheric Pressure
Chemical lonization (APCI).

o Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-
charge ratio (m/z) by a mass analyzer (e.g., a time-of-flight or quadrupole analyzer).

» Detection and Analysis: The separated ions are detected, and a mass spectrum is
generated, which plots ion intensity versus m/z. The peak corresponding to the molecular ion
[M+H]* or [M-H]~ is used to determine the molecular weight of the compound. The
characteristic isotopic pattern of bromine (approximately equal abundance of 7°Br and 8!Br)
would be observable in the mass spectrum, providing further structural confirmation.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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